molecular formula C13H18N4 B8539522 1-(2-Pyrrolidin-1-YL-ethyl)-1H-indazol-4-ylamine

1-(2-Pyrrolidin-1-YL-ethyl)-1H-indazol-4-ylamine

Cat. No.: B8539522
M. Wt: 230.31 g/mol
InChI Key: ICTBJQFRVQXRQS-UHFFFAOYSA-N
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Description

1-(2-Pyrrolidin-1-YL-ethyl)-1H-indazol-4-ylamine is a useful research compound. Its molecular formula is C13H18N4 and its molecular weight is 230.31 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H18N4

Molecular Weight

230.31 g/mol

IUPAC Name

1-(2-pyrrolidin-1-ylethyl)indazol-4-amine

InChI

InChI=1S/C13H18N4/c14-12-4-3-5-13-11(12)10-15-17(13)9-8-16-6-1-2-7-16/h3-5,10H,1-2,6-9,14H2

InChI Key

ICTBJQFRVQXRQS-UHFFFAOYSA-N

Canonical SMILES

C1CCN(C1)CCN2C3=CC=CC(=C3C=N2)N

Origin of Product

United States

Synthesis routes and methods I

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Synthesis routes and methods II

Procedure details

4-Nitro-1-(2-pyrrolidin-1-yl-ethyl)-1H-indazole (1.90 g, 7.30 mmol), iron powder (4.10 g, 73.4 mmol), and ammonium chloride (0.200 g, 3.65 mmol) were suspended in a 4:1 solution of ethanol/H2O. The mixture was heated to reflux for 3 hours, cooled to room temperature and concentrated under reduced pressure. The residue was taken up and stirred in triethylamine/ethyl acetate (1/4, 30 mL) for 15 minutes and filtered through a plug of silica gel. The silica gel was rinsing with triethylamine/ethyl acetate (1/4) and combined filtrate concentrated under reduced pressure to provide the title compound. 1H NMR (300 MHz, DMSO-d6) δ ppm 1.62 (m, 4H), 2.44 (m, 4H), 2.81 (t, 2H, J=6.78), 4.34 (t, 2H, J=6.78), 5.73 (s, 2H), 6.13 (m, 1H), 6.66 (m, 1H), 7.01 (m, 1H), 8.05 (s, 1H); MS (DCI/NH3) m/z 231 [M+H]+.
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